2-Chloro-4-(4-methoxy-3-methylphenyl)phenol

• IUPAC Name: 2-chloro-4-(4-methoxy-3-methylphenyl)phenol
• InChI: InChI=1S/C14H13ClO2/c1-9-7-10(4-6-14(9)17-2)11-3-5-13(16)12(15)8-11/h3-8,16H,1-2H3
• InChI Key: NVZMDKBHJTUWGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)O)Cl)OC
• Molecular Formula: C14H13ClO2
• DSSTOX Substance ID: DTXSID10685968
• Molecular Weight: 248.70 g/mol
• CAS No.: 1261982-82-4

Description

2-Chloro-4-(4-methoxy-3-methylphenyl)phenol is an organic compound with the molecular formula C14H13ClO2 This compound is characterized by the presence of a chloro group, a methoxy group, and a methyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(4-methoxy-3-methylphenyl)phenol can be achieved through several methods. One common method involves the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . This reaction is known for its mild conditions and high efficiency.

Another method involves the nucleophilic aromatic substitution reaction, where a chloro-substituted phenol reacts with a methoxy-substituted phenyl compound under basic conditions . This method requires the presence of a strong base, such as sodium hydroxide, and elevated temperatures to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of 2-Chloro-4-(4-methoxy-3-methylphenyl)phenol often involves large-scale batch or continuous processes. These processes utilize similar synthetic routes as described above but are optimized for higher yields and cost-effectiveness. The use of automated reactors and advanced purification techniques ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(4-methoxy-3-methylphenyl)phenol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the chloro group to a hydrogen atom, resulting in the formation of a hydroxy-substituted phenol.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often require strong bases like sodium hydroxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinones, while reduction can produce hydroxy-substituted phenols. Substitution reactions can result in a variety of derivatives, depending on the nucleophile employed.

Scientific Research Applications

2-Chloro-4-(4-methoxy-3-methylphenyl)phenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules. Its unique structure allows for various functionalizations, making it valuable in organic synthesis.

Medicine: Research is ongoing to explore its potential as an antimicrobial or anticancer agent due to its phenolic structure.

Industry: It is used in the production of polymers, resins, and other materials where phenolic compounds are required for their stability and reactivity.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4-methoxy-3-methylphenyl)phenol involves its interaction with various molecular targets. The chloro and methoxy groups can participate in hydrogen bonding and hydrophobic interactions, influencing the compound’s binding affinity to proteins and enzymes. The phenolic hydroxyl group can undergo redox reactions, contributing to its biological activity.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-4-methoxyphenol: Similar in structure but lacks the additional methyl group on the phenyl ring.

4-Chloro-3-methylphenol: Similar but has a different substitution pattern on the phenyl ring.

2-Chloro-4-methylphenol: Similar but lacks the methoxy group.

Uniqueness

2-Chloro-4-(4-methoxy-3-methylphenyl)phenol is unique due to the combination of chloro, methoxy, and methyl groups on the phenyl ring This unique substitution pattern imparts specific chemical and physical properties, making it distinct from other phenolic compounds